Cas no 436095-43-1 (Benzenesulfonamide,3-amino-N-(3-pyridinylmethyl)-)

Benzenesulfonamide,3-amino-N-(3-pyridinylmethyl)- structure
436095-43-1 structure
Product Name:Benzenesulfonamide,3-amino-N-(3-pyridinylmethyl)-
CAS No:436095-43-1
MF:C12H13N3O2S
MW:263.315521001816
MDL:MFCD04035379
CID:329411
PubChem ID:3197650
Update Time:2025-04-19

Benzenesulfonamide,3-amino-N-(3-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,3-amino-N-(3-pyridinylmethyl)-
    • 3-AMINO-N-PYRIDIN-3-YLMETHYL-BENZENESULFONAMIDE
    • AG-F-54155
    • CTK4I7571
    • MolPort-000-063-991
    • SureCN2850010
    • ZRTLYUDXBWQRKK-UHFFFAOYSA-N
    • 3-amino-n-(pyridin-3-ylmethyl)benzene-1-sulfonamide
    • SR-01000329826
    • SCHEMBL2850010
    • SR-01000329826-1
    • 3-amino-N-(pyridin-3-ylmethyl)benzenesulfonamide
    • 436095-43-1
    • DTXSID80390416
    • AKOS000693765
    • ASN 05262661
    • MDL: MFCD04035379
    • Inchi: 1S/C12H13N3O2S/c13-11-4-1-5-12(7-11)18(16,17)15-9-10-3-2-6-14-8-10/h1-8,15H,9,13H2
    • InChI Key: ZRTLYUDXBWQRKK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C=1)N)(NCC1C=NC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 263.073
  • Monoisotopic Mass: 263.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 93.5Ų

Experimental Properties

  • Density: 1.341
  • Boiling Point: 517.2°Cat760mmHg
  • Flash Point: 266.6°C
  • Refractive Index: 1.631

Benzenesulfonamide,3-amino-N-(3-pyridinylmethyl)- Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

Benzenesulfonamide,3-amino-N-(3-pyridinylmethyl)- Pricemore >>

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